molecular formula C11H10O4 B8779760 Methyl 4-methoxybenzofuran-2-carboxylate

Methyl 4-methoxybenzofuran-2-carboxylate

Cat. No.: B8779760
M. Wt: 206.19 g/mol
InChI Key: XZVLNDRTNJDQHS-UHFFFAOYSA-N
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Description

Methyl 4-methoxybenzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10O4

Molecular Weight

206.19 g/mol

IUPAC Name

methyl 4-methoxy-1-benzofuran-2-carboxylate

InChI

InChI=1S/C11H10O4/c1-13-8-4-3-5-9-7(8)6-10(15-9)11(12)14-2/h3-6H,1-2H3

InChI Key

XZVLNDRTNJDQHS-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1C=C(O2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (32.5 mg, 1.35 mmol) was added to a solution of methyl 4-hydroxy-benzofuran-2-ylcarboxylate (240 mg, 1.25 mmol) in DMF (5 ml). After stirring for 10 min methyl iodide (888 mg, 6.25 mmol) was added and stirring was continued for an additional 1 h. The reaction was carefully quenched with water (30 ml) and diluted with ethyl acetate (50 ml). The separated organic layer was washed with 0.5M aqueous HCl, saturated aqueous sodium bicarbonate solution (50 ml), dried over sodium sulfate, and concentrated in vacuo to give pure methyl 4-methoxy-benzofuran-2-ylcarboxylate (257 mg, 1.25 mmol) as a white solid.
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32.5 mg
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240 mg
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5 mL
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888 mg
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